2-[(Tert-butoxy)carbonyl]-6-fluoro-2-azabicyclo[3.1.0]hexane-6-carboxylic acid

• Molecular Formula: C11H16FNO4
• Molecular Weight: 245.25 g/mol
• IUPAC Name: 6-fluoro-2-[(2-methylpropan-2-yl)oxycarbonyl]-2-azabicyclo[3.1.0]hexane-6-carboxylic acid
• InChI: InChI=1S/C11H16FNO4/c1-10(2,3)17-9(16)13-5-4-6-7(13)11(6,12)8(14)15/h6-7H,4-5H2,1-3H3,(H,14,15)
• InChI Key: FCWXVCJQAMLWKS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC2C1C2(C(=O)O)F

Description

2-[(Tert-butoxy)carbonyl]-6-fluoro-2-azabicyclo[3.1.0]hexane-6-carboxylic acid is a bicyclic compound featuring a fused cyclopropane-pyrrolidine core. The tert-butoxycarbonyl (Boc) group acts as a protective moiety for the secondary amine, while the carboxylic acid at position 6 enhances solubility and enables further functionalization. Fluorination at position 6 may influence electronic properties, metabolic stability, and binding affinity in medicinal chemistry contexts.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(Tert-butoxy)carbonyl]-6-fluoro-2-azabicyclo[3.1.0]hexane-6-carboxylic acid typically involves multiple steps. One common method includes the cyclization of appropriate precursors under controlled conditions. The tert-butoxycarbonyl group is introduced using di-tert-butyl dicarbonate in the presence of a base such as sodium hydroxide . The fluorine atom is incorporated through selective fluorination reactions.

Industrial Production Methods

Industrial production of this compound may utilize flow microreactor systems, which offer enhanced efficiency, versatility, and sustainability compared to traditional batch processes . These systems allow for precise control over reaction conditions, leading to higher yields and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

2-[(Tert-butoxy)carbonyl]-6-fluoro-2-azabicyclo[3.1.0]hexane-6-carboxylic acid undergoes various chemical reactions, including:

Substitution Reactions: The fluorine atom can be replaced by other substituents under appropriate conditions.

Oxidation and Reduction: The compound can be oxidized or reduced to form different derivatives.

Hydrolysis: The Boc protecting group can be removed under acidic conditions to yield the free amine.

Common Reagents and Conditions

Substitution: Reagents such as nucleophiles (e.g., amines, thiols) are used.

Oxidation: Oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride.

Hydrolysis: Acidic conditions using hydrochloric acid or trifluoroacetic acid.

Major Products

The major products formed from these reactions include various substituted derivatives, oxidized or reduced forms, and deprotected amines.

Scientific Research Applications

2-[(Tert-butoxy)carbonyl]-6-fluoro-2-azabicyclo[3.1.0]hexane-6-carboxylic acid is utilized in several scientific research applications:

Organic Chemistry: As a building block for the synthesis of more complex molecules.

Medicinal Chemistry: In the development of potential pharmaceutical agents due to its unique structure and reactivity.

Biology: As a probe to study biological processes involving fluorinated compounds.

Industry: In the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-[(Tert-butoxy)carbonyl]-6-fluoro-2-azabicyclo[3.1.0]hexane-6-carboxylic acid involves its interaction with specific molecular targets. The fluorine atom can participate in hydrogen bonding and other interactions, influencing the compound’s binding affinity and specificity. The Boc group provides protection during synthetic transformations, which can be removed to reveal the active amine .

Comparison with Similar Compounds

Structural and Functional Variations

Key structural analogs differ in substituents, stereochemistry, and bicyclic ring systems. Below is a comparative analysis:

Table 1: Structural and Functional Comparison

Compound Name	Substituent (Position)	Molecular Weight (g/mol)	Biological Activity	Application	Reference
2-[(tert-Butoxy)carbonyl]-2-azabicyclo[3.1.0]hexane-6-carboxylic acid	COOH (6)	227.26	Antimicrobial (in vitro)	Drug building block
2-[(tert-Butoxy)carbonyl]-6-(trifluoromethyl)-2-azabicyclo[3.1.0]hexane-6-carboxylic acid	CF₃ (6)	295.26	Not reported	Pharmaceutical research
Ethyl 3-azabicyclo[3.1.0]hexane-6-carboxylate hydrochloride	COOEt (6)	195.63 (base)	Antimicrobial (in vitro)	Intermediate in synthesis
cis-2-(tert-Butoxycarbonyl)-6-fluoro-2-azabicyclo[2.2.1]heptane-3-carboxylic acid	F (6), bicyclo[2.2.1] core	283.28	Not reported	Research chemical

Key Observations:

Substituent Effects: Carboxylic Acid (COOH): Enhances hydrophilicity and enables conjugation (e.g., amide bond formation) . Fluorine (F): While absent in the provided evidence for the exact compound, fluorine in analogous structures (e.g., ) may improve metabolic stability and bioavailability.

Stereochemical Considerations :

• Enantiomeric forms (e.g., rac-, rel-, or endo/exo isomers) influence pharmacological profiles. For example, rac-(1R,5R,6R)-configured derivatives are prioritized in chiral drug synthesis .

Bicyclic Core Modifications :

• Bicyclo[3.1.0]hexane (six-membered ring) vs. bicyclo[2.2.1]heptane (seven-membered ring) systems affect ring strain and conformational flexibility, impacting target binding .

Physicochemical Properties

Property	2-[(tert-Butoxy)carbonyl]-2-azabicyclo[3.1.0]hexane-6-carboxylic acid	6-(Trifluoromethyl) Analog	Ethyl Ester Hydrochloride
Molecular Weight (g/mol)	227.26	295.26	195.63 (base)
Purity	≥95%	Not specified	95%
Storage	-20°C (long-term)	Not specified	Room temperature
Solubility	Polar aprotic solvents (e.g., DMSO)	Likely similar	Water (due to HCl salt)

Biological Activity

The compound 2-[(Tert-butoxy)carbonyl]-6-fluoro-2-azabicyclo[3.1.0]hexane-6-carboxylic acid , also known by its CAS number 2060523-43-3 , is a bicyclic structure that has garnered attention for its potential biological activities. The unique structure of this compound may confer specific pharmacological properties, making it a candidate for various therapeutic applications.

• Molecular Formula : C$_{11}$H$_{16}$FNO$_4$
• Molecular Weight : 245.25 g/mol
• Structure : The compound features a bicyclic framework with a tert-butoxycarbonyl group and a fluorine atom, which may influence its reactivity and interaction with biological targets.

Biological Activity Overview

Research into the biological activity of this compound has primarily focused on its potential as an inhibitor in various biochemical pathways, particularly in relation to enzyme interactions and metabolic processes.

Enzyme Inhibition

• GABA Aminotransferase Inhibition : Similar compounds have been studied for their ability to inhibit GABA aminotransferase (GABA-AT), an enzyme involved in the metabolism of the neurotransmitter GABA. Inhibition of this enzyme can lead to increased levels of GABA, which may have therapeutic implications for neurological disorders such as epilepsy and anxiety disorders .
• Fatty Acid Synthase Inhibition : Compounds with similar structures have shown promise as inhibitors of fatty acid synthase (FASN), an enzyme critical in lipid biosynthesis. Inhibition of FASN can disrupt lipid metabolism, which is relevant in cancer biology and metabolic disorders .

Case Studies and Experimental Data

A variety of studies have explored the effects of related compounds on biological systems:

Study Focus	Findings
GABA-AT Inhibition	Compounds designed to inhibit GABA-AT have demonstrated increased GABA concentrations in neurons, suggesting potential for treating neurological conditions .
FASN Inhibition	Research indicated that FASN inhibitors can impair mitochondrial function and reduce cell viability in cancer cell lines, highlighting their potential role in cancer therapy .
Structure-Activity Relationships (SAR)	SAR studies on related bicyclic compounds have revealed key structural features necessary for biological activity, emphasizing the importance of substituents like fluorine and tert-butoxy groups .

Pharmacological Implications

The unique structural characteristics of 2-[(Tert-butoxy)carbonyl]-6-fluoro-2-azabicyclo[3.1.0]hexane-6-carboxylic acid suggest its potential application in drug development targeting specific enzymes involved in neurotransmission and lipid metabolism.